Cas no 588-22-7 (3,4-Dichlorophenoxyacetic acid)

• Product Name: 3,4-Dichlorophenoxyacetic acid
• CAS No: 588-22-7
• Molecular Formula: C₈H₆Cl₂O₃
• Molecular Weight: 221.0374
• MDL: MFCD00004303
• CID: 369876

3,4-Dichlorophenoxyacetic acid Properties

Names and Identifiers

• Acetic acid,2-(3,4-dichlorophenoxy)-
• 2-(3,4-dichlorophenoxy)acetic acid
• (3,4-dichlorophenoxy)acetic acid
• 3,4-Dichlorophenoxyacetic acid
• Aceticacid, (3,4-dichlorophenoxy)- (8CI,9CI)
• NSC 39017
• NSC 525057
• Acetic acid, (3,4-dichlorophenoxy)-
• SNYRXHULAWEECU-UHFFFAOYSA-N
• Acetic acid,4-dichlorophenoxy)-
• NSC39017
• STK315910
• (3,4-Dichloro-phen

• MDL： MFCD00004303
• InChIKey： SNYRXHULAWEECU-UHFFFAOYSA-N
• Inchi： 1S/C8H6Cl2O3/c9-6-2-1-5(3-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])OC([H])([H])C(=O)O[H])Cl
• BRN： 1969638

Computed Properties

• Exact Mass: 219.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.45680
• PSA: 46.53000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 351.4°C at 760 mmHg
• Melting Point: 138-140 °C(lit.)
• Flash Point: 2 °C
• Solubility: 。
• Density: 1.4564 (rough estimate)

3,4-Dichlorophenoxyacetic acid Security Information

• RTECS：AG6830000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment S37: use suitable protective gloves S39: wear eye / face protection
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38; R36; R20/21/22; R11
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning
• HazardClass：6.1(b)

3,4-Dichlorophenoxyacetic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates